Cas no 1333879-72-3 (3,6-dichloro-N-3-(1,3-thiazol-2-ylsulfanyl)propylpyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-3-(1,3-thiazol-2-ylsulfanyl)propylpyridine-2-carboxamide
• CAS No: 1333879-72-3
• MF: C₁₂H₁₁Cl₂N₃OS₂
• MW: 348.271237611771
• CID: 5914885
• PubChem ID: 53602666
• Update Time: 2025-10-28

3,6-dichloro-N-3-(1,3-thiazol-2-ylsulfanyl)propylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-N-3-(1,3-thiazol-2-ylsulfanyl)propylpyridine-2-carboxamide
• 1333879-72-3
• Z1203288786
• 3,6-dichloro-N-[3-(1,3-thiazol-2-ylsulfanyl)propyl]pyridine-2-carboxamide
• AKOS033162164
• EN300-26602109

• Inchi： 1S/C12H11Cl2N3OS2/c13-8-2-3-9(14)17-10(8)11(18)15-4-1-6-19-12-16-5-7-20-12/h2-3,5,7H,1,4,6H2,(H,15,18)
• InChI Key： KUCPEFBQJFABEG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NCCCSC1=NC=CS1)=O)Cl

Computed Properties

• Exact Mass: 346.9720597g/mol
• Monoisotopic Mass: 346.9720597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3,6-dichloro-N-3-(1,3-thiazol-2-ylsulfanyl)propylpyridine-2-carboxamide

Introduction to 3,6-dichloro-N-3-(1,3-thiazol-2-ylsulfanyl)propylpyridine-2-carboxamide (CAS No. 1333879-72-3)

The compound 3,6-dichloro-N-3-(1,3-thiazol-2-ylsulfanyl)propylpyridine-2-carboxamide, identified by its CAS number CAS No. 1333879-72-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both chloro and thiazole sulfanyl groups in its structure suggests a high degree of reactivity, making it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. The pyridine core in this compound not only contributes to its stability but also enhances its binding affinity to biological targets. Specifically, the thiazole sulfanyl moiety has been identified as a key pharmacophore in several bioactive molecules, demonstrating efficacy in modulating various biological pathways. This feature makes 3,6-dichloro-N-3-(1,3-thiazol-2-ylsulfanyl)propylpyridine-2-carboxamide a particularly interesting subject for further investigation.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules are crucial for understanding their mechanism of action and potential therapeutic benefits. The chloro substituents on the pyridine ring not only enhance the lipophilicity of the compound but also provide sites for further functionalization. This dual functionality allows for a wide range of chemical modifications, enabling researchers to tailor the molecule for specific biological applications.

The 1,3-thiazol-2-ylsulfanyl group is particularly noteworthy due to its role in stabilizing the molecular structure and influencing its interactions with biological targets. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into 3,6-dichloro-N-3-(1,3-thiazol-2-ylsulfanyl)propylpyridine-2-carboxamide suggests that it may exhibit similar pharmacological activities. Preliminary computational studies have indicated that this compound could interact with various enzymes and receptors, potentially leading to novel therapeutic interventions.

The carboxamide functional group at the 2-position of the pyridine ring further contributes to the compound's versatility. Carboxamides are well-known for their ability to form hydrogen bonds, which can enhance binding affinity and selectivity. This feature is particularly important in drug design, as it allows for precise targeting of biological pathways without off-target effects. The combination of these structural elements makes 3,6-dichloro-N-3-(1,3-thiazol-2-ylsulfanyl)propylpyridine-2-carboxamide a compelling candidate for further development.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). These interactions are critical in many biological processes and are often associated with diseases such as cancer and inflammation. The unique structural features of 3,6-dichloro-N-3-(1,3-thiazol-2-ylsulfanyl)propylpyridine-2-carboxamide, particularly its ability to modulate PPIs, make it an attractive candidate for this emerging field. Initial experimental data suggest that this compound can disrupt specific protein-protein interactions without affecting other cellular processes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the complex core structure efficiently. The use of these methodologies not only improves the overall yield but also minimizes unwanted byproducts, ensuring that the final product is suitable for further biological testing.

Evaluation of the pharmacokinetic properties of 3,6-dichloro-N-3-(1,3-thiazol-2-ylsulfanyl)propylpyridine-2-carboxamide is essential for determining its potential as a therapeutic agent. Studies have shown that compounds with similar structural features exhibit good oral bioavailability and metabolic stability. These properties are critical for ensuring that the drug reaches its target site effectively and remains active within the body for an extended period. Further pharmacokinetic studies are ongoing to provide more detailed insights into the behavior of this compound in vivo.

The potential applications of 3,6-dichloro-N-3-(1,3-thiazol-2-ylsulfanyl)propylpyridine-2-carboxamide extend beyond traditional pharmaceutical uses. Its unique structural features make it a valuable tool for research purposes, particularly in understanding how different molecular motifs influence biological activity. Additionally, its versatility allows for modifications that could lead to novel derivatives with enhanced properties or targeted effects.

In conclusion, 3,6-dichloro-N-3-(1,3-thiazol-2-ylsulfanyl)propylpyridine-2-carboxamide (CAS No. 1333879-72) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential therapeutic applications. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery and development. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing various medical challenges.